Cas no 1251624-46-0 (methyl 4-{2-5-methyl-1-(propan-2-yl)-1H-pyrazole-3-amido-1,3-thiazol-4-yl}benzoate)

• Product Name: methyl 4-{2-5-methyl-1-(propan-2-yl)-1H-pyrazole-3-amido-1,3-thiazol-4-yl}benzoate
• CAS No: 1251624-46-0
• MF: C₁₉H₂₀N₄O₃S
• MW: 384.452102661133
• CID: 6580022
• PubChem ID: 49675470
• Update Time: 2025-07-15

methyl 4-{2-5-methyl-1-(propan-2-yl)-1H-pyrazole-3-amido-1,3-thiazol-4-yl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{2-5-methyl-1-(propan-2-yl)-1H-pyrazole-3-amido-1,3-thiazol-4-yl}benzoate
• methyl 4-{2-[5-methyl-1-(propan-2-yl)-1H-pyrazole-3-amido]-1,3-thiazol-4-yl}benzoate
• VU0634870-1
• methyl 4-(2-(1-isopropyl-5-methyl-1H-pyrazole-3-carboxamido)thiazol-4-yl)benzoate
• F5094-1422
• 1251624-46-0
• AKOS024497185
• methyl 4-[2-[(5-methyl-1-propan-2-ylpyrazole-3-carbonyl)amino]-1,3-thiazol-4-yl]benzoate

• Inchi： 1S/C19H20N4O3S/c1-11(2)23-12(3)9-15(22-23)17(24)21-19-20-16(10-27-19)13-5-7-14(8-6-13)18(25)26-4/h5-11H,1-4H3,(H,20,21,24)
• InChI Key： RSLWSVGIYOFECY-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C(=O)OC)=CC=2)N=C1NC(C1C=C(C)N(C(C)C)N=1)=O

Computed Properties

• Exact Mass: 384.12561169g/mol
• Monoisotopic Mass: 384.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on methyl 4-{2-5-methyl-1-(propan-2-yl)-1H-pyrazole-3-amido-1,3-thiazol-4-yl}benzoate

Comprehensive Overview of Methyl 4-{2-[5-Methyl-1-(propan-2-yl)-1H-pyrazole-3-amido]-1,3-thiazol-4-yl}benzoate (CAS No. 1251624-46-0)

The compound methyl 4-{2-[5-methyl-1-(propan-2-yl)-1H-pyrazole-3-amido]-1,3-thiazol-4-yl}benzoate (CAS No. 1251624-46-0) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a pyrazole core, a thiazole ring, and a benzoate ester moiety, making it a subject of interest in pharmaceutical and agrochemical research. The presence of these functional groups suggests potential applications in drug discovery, particularly in the development of kinase inhibitors or anti-inflammatory agents, which are currently trending topics in biomedical research.

In recent years, the demand for novel heterocyclic compounds like methyl 4-{2-[5-methyl-1-(propan-2-yl)-1H-pyrazole-3-amido]-1,3-thiazol-4-yl}benzoate has surged due to their versatility in medicinal chemistry. Researchers are actively exploring its structure-activity relationship (SAR) to optimize its biological efficacy. This aligns with the growing interest in small-molecule therapeutics and targeted drug delivery systems, which dominate academic and industrial discussions. The compound's CAS No. 1251624-46-0 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

From a synthetic perspective, the preparation of methyl 4-{2-[5-methyl-1-(propan-2-yl)-1H-pyrazole-3-amido]-1,3-thiazol-4-yl}benzoate involves multi-step organic reactions, including amide coupling and esterification. These methodologies are widely discussed in forums and publications, as they are critical for high-yield synthesis and purity optimization. The compound's solubility and stability under various conditions are also key parameters for researchers, often highlighted in Q&A platforms like ResearchGate or StackExchange.

Another area of interest is the compound's potential role in crop protection. Given the rising global focus on sustainable agriculture, agrochemical companies are investigating thiazole- and pyrazole-derived molecules for their pesticidal or herbicidal properties. This connects with popular searches such as "green chemistry in agrochemicals" or "next-gen crop solutions", making CAS No. 1251624-46-0 a noteworthy candidate for further exploration.

Analytical characterization of methyl 4-{2-[5-methyl-1-(propan-2-yl)-1H-pyrazole-3-amido]-1,3-thiazol-4-yl}benzoate typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are frequently queried by chemists seeking to validate the compound's identity and purity. Additionally, computational studies, including molecular docking and QSAR modeling, are gaining traction to predict its interactions with biological targets—a hot topic in AI-driven drug discovery.

In conclusion, methyl 4-{2-[5-methyl-1-(propan-2-yl)-1H-pyrazole-3-amido]-1,3-thiazol-4-yl}benzoate (CAS No. 1251624-46-0) represents a compelling case study in modern chemistry. Its multifaceted applications, from pharmaceuticals to agrochemicals, coupled with its complex synthesis and characterization, make it a valuable subject for researchers and industry professionals alike. As scientific inquiries continue to evolve, this compound is poised to remain a focal point in discussions about innovation in organic synthesis and functional material design.